Cas no 1368181-23-0 (5-oxaspiro[3.5]nonan-8-ol)

• Product Name: 5-oxaspiro[3.5]nonan-8-ol
• CAS No: 1368181-23-0
• MF: C₈H₁₄O₂
• MW: 142.20
• MDL: MFCD22070788
• CID: 5099983
• PubChem ID: 79900626
• Update Time: 2026-03-03

5-oxaspiro[3.5]nonan-8-ol Chemical and Physical Properties

Names and Identifiers

• 5-oxaspiro[3.5]nonan-8-ol
• EN300-139410
• MFCD22070788
• SCHEMBL18366405
• AKOS018460079
• SY351759
• DB-155571
• 1368181-23-0
• AS-79113
• A1-29626

• MDL： MFCD22070788
• Inchi： 1S/C8H14O2/c9-7-2-5-10-8(6-7)3-1-4-8/h7,9H,1-6H2
• InChI Key： JLPBRBGFJSBHSH-UHFFFAOYSA-N
• SMILES： C1C2(CC(O)CCO2)CC1

Computed Properties

• Exact Mass: 142.099379685g/mol
• Monoisotopic Mass: 142.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-oxaspiro[3.5]nonan-8-ol

Research Briefing on 1368181-23-0 and 5-oxaspiro[3.5]nonan-8-ol in Chemical Biology and Pharmaceutical Applications

The compound 1368181-23-0 and its derivative, 5-oxaspiro[3.5]nonan-8-ol, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a growing class of spirocyclic compounds that exhibit unique structural and functional properties, making them promising candidates for drug discovery and development. This briefing provides an overview of the latest research findings, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 5-oxaspiro[3.5]nonan-8-ol, which serves as a key intermediate in the preparation of more complex spirocyclic frameworks. The compound's rigid spirocyclic core offers advantages in terms of molecular stability and conformational control, which are critical for optimizing drug-like properties. Researchers have employed advanced synthetic methodologies, including asymmetric catalysis and ring-closing metathesis, to access enantiomerically pure forms of this scaffold, enabling further exploration of its pharmacological potential.

In the context of biological activity, preliminary investigations into 1368181-23-0 have revealed its interaction with specific protein targets involved in inflammatory pathways. Molecular docking studies suggest that the compound's unique spirocyclic structure allows it to bind with high affinity to allosteric sites on these proteins, modulating their activity in a selective manner. These findings have spurred interest in developing 1368181-23-0 as a potential lead compound for treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Further pharmacological profiling of 5-oxaspiro[3.5]nonan-8-ol derivatives has demonstrated their ability to cross the blood-brain barrier, opening up possibilities for central nervous system (CNS) applications. Researchers are particularly excited about the compound's neuroprotective effects observed in preclinical models of neurodegenerative disorders, including Alzheimer's and Parkinson's diseases. The spirocyclic motif appears to confer both metabolic stability and target specificity, addressing two major challenges in CNS drug development.

From a medicinal chemistry perspective, structure-activity relationship (SAR) studies have been conducted to optimize the pharmacological profile of these compounds. Modifications at various positions of the spirocyclic core have led to improved potency and selectivity, with some analogs showing nanomolar activity against their intended targets. These efforts have been supported by computational modeling and X-ray crystallography, providing atomic-level insights into the binding modes of these molecules.

The pharmaceutical industry has taken notice of these developments, with several companies initiating drug discovery programs based on the 5-oxaspiro[3.5]nonan-8-ol scaffold. The compound's synthetic accessibility and the growing body of evidence supporting its therapeutic potential make it an attractive starting point for the development of novel small-molecule drugs. Current research is focused on expanding the chemical space around this core structure and evaluating its applicability across multiple disease areas.

In conclusion, the ongoing research on 1368181-23-0 and 5-oxaspiro[3.5]nonan-8-ol represents an exciting frontier in medicinal chemistry. The unique properties of these spirocyclic compounds offer new opportunities for addressing unmet medical needs, particularly in challenging therapeutic areas such as inflammation and neurodegeneration. As the field progresses, we anticipate seeing more advanced candidates emerging from this chemical class, potentially leading to novel treatment options for patients.